Cas no 2163771-77-3 (Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate
• CAS No: 2163771-77-3
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 4638760
• Update Time: 2025-10-22

Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate

• Inchi： 1S/C9H10F3NO2/c1-2-15-8(14)7-3-6(5-13-7)4-9(10,11)12/h3,5,13H,2,4H2,1H3
• InChI Key： UKSCRQUSYXTKSE-UHFFFAOYSA-N
• SMILES： N1C=C(CC(F)(F)F)C=C1C(OCC)=O

Additional information on Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate

Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate (CAS No. 2163771-77-3): A Comprehensive Overview

Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate (CAS No. 2163771-77-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds with a wide range of biological activities. The presence of the trifluoroethyl group and the ethyl ester moiety imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The structure of Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate is characterized by a pyrrole ring substituted with a trifluoroethyl group at the 4-position and an ethyl ester at the 2-position. The trifluoroethyl group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The ethyl ester moiety, on the other hand, provides a handle for further chemical modifications and can be hydrolyzed to form the corresponding carboxylic acid under appropriate conditions.

Recent research has highlighted the potential of Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antimicrobial activity against a range of pathogenic bacteria and fungi. The mechanism of action is believed to involve disruption of microbial cell membranes, leading to cell death. This property makes it a promising candidate for the development of new antimicrobial agents to combat drug-resistant infections.

In addition to its antimicrobial properties, Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate have also been studied in detail. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters in animal models. These properties are crucial for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

Furthermore, Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate has been explored for its anticancer potential. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action is thought to involve modulation of key signaling pathways involved in cell survival and proliferation.

The synthesis of Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate has been optimized using modern synthetic techniques. One common approach involves the condensation of a suitable pyrrole derivative with a trifluoroacetyl chloride followed by esterification with ethanol. This method yields high purity products with good yields, making it suitable for large-scale production.

In conclusion, Ethyl 4-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylate (CAS No. 2163771-77-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future innovations in drug discovery and development.